![molecular formula C10H11NO3 B1640398 Ethyl 4-acetylpicolinate CAS No. 135450-67-8](/img/structure/B1640398.png)
Ethyl 4-acetylpicolinate
Overview
Description
Ethyl 4-acetylpicolinate is a heterocyclic organic compound with the molecular formula C10H11NO3 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound involves several stages. The reaction starts with 4-acetyl-2-(ethoxycarbonyl)pyridine with sodium hydroxide and water at 20℃ for 2 hours. This is followed by a reaction with citric acid in water .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring and a side chain containing an ester, an acetyl, and a methyl group. The molecular formula is C10H11NO3 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are complex and involve multiple stages. The process includes reactions with sodium hydroxide, citric acid, pentafluorophenol, DCC, dialkyl amine, N-methyl morpholine, and others .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 193.19900 g/mol . Other properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Enzyme-Catalyzed Reactions
Research has explored the use of enzymatic reactions for the synthesis of pharmaceutical intermediates. For example, the development of membrane reactors for the kinetic resolution of ethyl 2-hydroxy-4-phenylbutyrate, a precursor in the synthesis of ACE inhibitors, showcases the efficiency of enzymatic processes in producing high-purity compounds (Liese, Kragl, Kierkels, & Schulze, 2002).
Green Chemistry in Organic Synthesis
Green chemistry principles have been applied to Suzuki coupling reactions, demonstrating the synthesis of biaryl compounds with potential pharmaceutical applications. Such research emphasizes environmentally friendly solvents and processes, contributing to sustainable chemical synthesis practices (Costa, Pelotte, Simard, Syvinski, & Deveau, 2012).
Microbial Production of Chemical Compounds
The microbial production of ethyl acetate, a compound related to Ethyl 4-acetylpicolinate in terms of esterification reactions, has been investigated for sustainable and efficient production methods. This research explores the use of microbial fermentation and enzymatic catalysis as alternative routes for producing chemical compounds, highlighting the potential for biotechnological applications in chemical synthesis (Zhang, Guo, Yan, Dong, Zhou, Zhang, Xin, & Jiang, 2020).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-acetylpyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-3-14-10(13)9-6-8(7(2)12)4-5-11-9/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHZOLNKTOSTVQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CC(=C1)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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